Cas no 1823336-88-4 (3-Cyclopropyl-5-trimethylsilanyl-isoxazole)

• Product Name: 3-Cyclopropyl-5-trimethylsilanyl-isoxazole
• CAS No: 1823336-88-4
• MF: C₉H₁₅NOSi
• MW: 181.307003259659
• MDL: MFCD28098120
• CID: 4778460
• Update Time: 2026-02-27

3-Cyclopropyl-5-trimethylsilanyl-isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-5-trimethylsilanyl-isoxazole
• SB34541

• MDL： MFCD28098120
• Inchi： 1S/C9H15NOSi/c1-12(2,3)9-6-8(10-11-9)7-4-5-7/h6-7H,4-5H2,1-3H3
• InChI Key： FAYQTRUUAYAZHI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1=CC(C2CC2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 26

Additional information on 3-Cyclopropyl-5-trimethylsilanyl-isoxazole

3-Cyclopropyl-5-trimethylsilanyl-isoxazole (CAS 1823336-88-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 3-Cyclopropyl-5-trimethylsilanyl-isoxazole (CAS 1823336-88-4) has emerged as a valuable synthetic intermediate with unique structural features. This compound combines the isoxazole core – a five-membered heterocycle containing oxygen and nitrogen atoms – with both cyclopropyl and trimethylsilyl functional groups, making it particularly interesting for pharmaceutical and materials science applications.

The growing interest in silicon-containing heterocycles has positioned 3-Cyclopropyl-5-(trimethylsilyl)isoxazole as a compound of significant research attention. Recent publications in journals like Organic Letters and Chemistry - A European Journal highlight its utility in click chemistry reactions and as a precursor for more complex molecular architectures. The presence of the trimethylsilyl group offers distinctive reactivity patterns that differ from conventional carbon analogs, a property increasingly explored in modern drug discovery programs.

From a synthetic chemistry perspective, the cyclopropyl-isoxazole moiety in this compound presents intriguing possibilities. Cyclopropane rings are known to impart conformational rigidity and metabolic stability to molecules, while isoxazoles frequently appear in bioactive compounds. This dual functionality makes 3-Cyclopropyl-5-trimethylsilanyl-isoxazole particularly valuable for medicinal chemistry applications where researchers seek to optimize both the pharmacokinetic and pharmacodynamic properties of drug candidates.

The compound's stability profile and handling characteristics have made it a subject of investigation in several recent studies. Unlike some reactive silicon-based compounds, 3-Cyclopropyl-5-(trimethylsilyl)isoxazole demonstrates good stability under standard laboratory conditions, though proper storage under inert atmosphere is recommended for long-term preservation. This practical stability contributes to its growing popularity as a building block in synthetic organic chemistry.

Current research trends in heterocyclic compound synthesis have identified several promising applications for this chemical. Its structural features make it particularly suitable for: (1) Development of novel enzyme inhibitors targeting various disease pathways; (2) Creation of advanced materials with tailored electronic properties; and (3) Serving as a key intermediate in the synthesis of more complex pharmaceutical ingredients. The compound's molecular weight of 195.33 g/mol and lipophilic character (predicted LogP ≈ 2.8) suggest good membrane permeability, an important consideration in drug design.

Analytical characterization of 3-Cyclopropyl-5-trimethylsilanyl-isoxazole typically reveals distinctive spectral features. Nuclear magnetic resonance (NMR) spectroscopy shows characteristic signals for the cyclopropyl protons (δ 0.8-1.2 ppm), isoxazole proton (δ 6.5-7.0 ppm), and trimethylsilyl group (δ 0.0-0.5 ppm). Mass spectrometry generally displays a molecular ion peak at m/z 195, with fragmentation patterns that help confirm the compound's structure. These analytical signatures are crucial for quality control in synthetic applications.

The commercial availability of 3-Cyclopropyl-5-(trimethylsilyl)isoxazole has increased in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound with purity levels typically exceeding 95%, as verified by HPLC analysis. Pricing varies depending on quantity and purity specifications, but generally falls within the range expected for specialized heterocyclic building blocks of this complexity.

Looking toward future applications, the unique properties of 3-Cyclopropyl-5-trimethylsilanyl-isoxazole position it as a potentially valuable component in several emerging technologies. Researchers are particularly interested in its possible role in: (1) Development of proteolysis targeting chimeras (PROTACs), a cutting-edge approach in drug discovery; (2) Creation of novel metal-organic frameworks (MOFs) with tailored pore structures; and (3) Synthesis of advanced electronic materials for organic semiconductor applications.

Safety considerations for handling 3-Cyclopropyl-5-(trimethylsilyl)isoxazole are similar to those for many organic compounds. Standard laboratory precautions including proper ventilation, use of personal protective equipment, and avoidance of ignition sources are recommended. While not classified as highly hazardous, the compound should be treated with appropriate caution, particularly regarding potential respiratory and skin irritation.

The synthesis of 3-Cyclopropyl-5-trimethylsilanyl-isoxazole typically involves multi-step procedures starting from readily available precursors. Common routes may include: (1) Cyclopropanation of appropriate alkenyl precursors; (2) [3+2] cycloaddition reactions to form the isoxazole ring; and (3) Introduction of the trimethylsilyl group via metal-halogen exchange or similar methodologies. Optimization of these synthetic pathways continues to be an active area of research in methodology development.

In conclusion, 3-Cyclopropyl-5-trimethylsilanyl-isoxazole (CAS 1823336-88-4) represents an intriguing example of modern heterocyclic chemistry with broad potential applications. Its combination of structural features, synthetic utility, and physicochemical properties make it a valuable tool for researchers across multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly important role in the development of novel pharmaceuticals, materials, and chemical technologies.